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Compound of Interest

Compound Name: Butyl crotonate

Cat. No.: B3427411 Get Quote

An In-Depth Technical Guide to Butyl Crotonate Isomers

This guide provides a comprehensive overview of the key isomers of butyl crotonate: n-butyl
crotonate, sec-butyl crotonate, and tert-butyl crotonate. Aimed at researchers, scientists,

and drug development professionals, this document details their chemical properties, synthesis

protocols, and applications, with a focus on their role as versatile chemical intermediates.

Core Data Presentation
The isomers of butyl crotonate, while sharing the same molecular formula and weight, exhibit

distinct physical properties due to their structural differences. These properties are summarized

below.
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Property n-Butyl Crotonate
sec-Butyl
Crotonate

tert-Butyl
Crotonate

CAS Number 591-63-9, 7299-91-4
10371-45-6, 44917-

51-3
79218-15-8

Molecular Formula C₈H₁₄O₂ C₈H₁₄O₂ C₈H₁₄O₂

Molecular Weight 142.20 g/mol [1][2] 142.2 g/mol [3] 142.20 g/mol [4]

Appearance
Colorless to pale

yellow liquid
Colorless liquid

Colorless to almost

colorless clear

liquid[5][6]

Boiling Point 180 °C 166 °C[3] 82 °C / 97 mmHg

Flash Point 64 °C 57.4 °C[7] 23 °C[4]

Density
0.901-0.909 g/cm³ @

25 °C
0.89 g/cm³ 0.89 g/cm³

Refractive Index 1.425-1.435 @ 20 °C
1.4280-1.4290 @ 20

°C[7]
1.425 @ 20 °C[4]

Synthesis and Experimental Protocols
The most common method for synthesizing butyl crotonate isomers is the Fischer

esterification of crotonic acid with the corresponding butanol isomer, typically catalyzed by a

strong acid like sulfuric acid.

General Fischer Esterification for n-Butyl Crotonate
This protocol describes a general procedure for the synthesis of n-butyl crotonate via Fischer

esterification.

Materials:

Crotonic acid

n-Butanol
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Concentrated sulfuric acid

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Diethyl ether

Boiling chips

Procedure:

In a round-bottom flask, combine crotonic acid and an excess of n-butanol.

Add a catalytic amount of concentrated sulfuric acid and a few boiling chips.

Set up a reflux condenser and heat the mixture to reflux for several hours. The reaction can

be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the excess n-butanol and solvent under

reduced pressure.

Purify the resulting n-butyl crotonate by fractional distillation.

Detailed Protocol for sec-Butyl Crotonate Synthesis
The following is a detailed experimental protocol for the synthesis of sec-butyl crotonate.

Materials:
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Crotonic acid (3 moles, 258 g)[7]

sec-Butyl alcohol (5 moles, 370 g)[7]

Concentrated sulfuric acid (6-7 mL)[7]

Benzene (300 mL)[7]

10% Sodium carbonate solution[7]

Saturated sodium chloride solution[7]

Magnesium sulfate[7]

Diethyl ether (200 mL)[7]

Boiling chips[7]

Procedure:

Combine crotonic acid, sec-butyl alcohol, concentrated sulfuric acid, and benzene in a 2-liter

round-bottomed flask with a few boiling chips.[7]

Fit the flask with a water separator and a reflux condenser.[7]

Heat the mixture under reflux for approximately 12 hours, or until water separation ceases.[7]

Cool the reaction mixture and dilute it with 200 mL of diethyl ether.[7]

Wash the solution with a 10% sodium carbonate solution until it is neutral to litmus, followed

by a wash with a saturated sodium chloride solution.[7]

Dry the organic layer over magnesium sulfate.[7]

Distill off the solvent and fractionate the ester under reduced pressure. The boiling point of

sec-butyl crotonate is 74–75°C at 30 mm Hg.[7]

Synthesis of tert-Butyl Crotonate
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A method for synthesizing tert-butyl crotonate involves the reaction of lithium tert-butoxide

with crotonyl chloride.

Materials:

Methyllithium

Acetone

Crotonyl chloride

Tetrahydrofuran (THF) or diethyl ether

Water

Sodium chloride

Procedure:

In a nitrogen atmosphere at -5°C to 0°C, add methyllithium to THF or diethyl ether.[8]

Slowly add acetone dropwise, maintaining the temperature below 0°C.[8]

Allow the mixture to return to room temperature and stir for 30 minutes to form lithium tert-

butoxide.[8]

Add crotonyl chloride dropwise, keeping the reaction temperature below 40°C.[8]

After the addition is complete, heat the mixture to reflux and stir for 1 hour.[8]

Cool the reaction to 0°C and pour it into ice-cold water containing sodium chloride.[8]

Separate the organic layer, and extract the aqueous layer with diethyl ether or methyl tert-

butyl ether.[8]

Combine the organic phases, dry them, concentrate, and purify by vacuum distillation to

obtain tert-butyl crotonate.[8]
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Role in Synthetic Chemistry
Butyl crotonate isomers are valuable starting materials in organic synthesis. Their carbon-

carbon double bond and ester functionality allow for a variety of chemical transformations. A

notable application is in the synthesis of chiral molecules for drug development. For instance,

tert-butyl crotonate is a precursor for the synthesis of chiral tert-butyl β-aminobutyrate, a key

building block for more complex molecules. It is also used to synthesize molecules with

S1P1/Edg1 receptor agonist activity.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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